Sitagliptin fumarate

• CAS: 837430-24-7
• Molecular Formula: C20H19F6N5O5
• Molecular Weight: 523.4 g/mol
• InChI: InChI=1S/C16H15F6N5O.C4H4O4/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;5-3(6)1-2-4(7)8/h4,6,9H,1-3,5,7,23H2;1-2H,(H,5,6)(H,7,8)/b;2-1+/t9-;/m1./s1
• InChIKey: YRKLLQIZVVYDQY-OIJPFUDISA-N

Sitagliptin Fumarate: Salt Form & Analytical Utility

Sitagliptin fumarate is a pharmaceutically acceptable salt of the dipeptidyl peptidase-4 (DPP-4) inhibitor sitagliptin, wherein the free base is combined with fumaric acid at a 1:0.5 molar ratio [1]. Unlike the widely prescribed sitagliptin phosphate monohydrate form, the fumarate salt offers distinct solid-state characteristics including unique crystalline polymorphs [2] and a well-defined impurity profile that can be controlled to < 0.10% for key individual impurities [3]. The compound serves a dual role: as an active pharmaceutical ingredient in approved generic formulations and as a critical reference standard for analytical method development, method validation, and quality control in Abbreviated New Drug Applications [4].

Distinct polymorphs (F1/F2) for salt-specific characterization

Controlled impurity profile supporting ANDA workflows

Dual utility as API and analytical reference standard

• [1] US Patent Application US20100249140A1, 'Solid state forms of sitagliptin salts', filed 2010-03-29. View Source
• [2] US Patent Application US20100249140A1, Figures 3a-3d, crystalline Forms F1 and F2 of sitagliptin fumarate. View Source
• [3] European Patent EP2886544A1, 'Process for the preparation of crystalline sitagliptin fumarate', published 2015-06-24. View Source
• [4] ChemWhat, Sitagliptin Fumarate CAS#: 837430-24-7, analytical applications description. View Source

Sitagliptin Fumarate: Non-Interchangeability

Sitagliptin fumarate is not a simple generic substitute for the more common sitagliptin phosphate or hydrochloride salts. Distinct salt forms exhibit different solid-state properties, including polymorphism, solubility, and thermal stability, which directly impact manufacturing processability, dissolution rate, and ultimately bioavailability [1]. Moreover, the impurity profiles of different salts are unique; for example, the fumarate salt is associated with specific process-related impurities at RRT 0.54 and RRT 0.56 that are not observed in the phosphate or hydrochloride forms [2]. Regulatory bioequivalence must be demonstrated for each salt form independently, as illustrated by the separate bioequivalence study required for sitagliptin hydrochloride tablets versus the phosphate reference product [3]. Therefore, procurement decisions must consider the specific salt identity and its demonstrated analytical and pharmacokinetic behavior rather than assuming interchangeability based on the active moiety alone.

Salt form Fumarate polymorphs and solid-state behavior differ from phosphate/hydrochloride salts; direct substitution may alter processing.

Impurity profile Fumarate-specific impurities at RRT 0.54 and 0.56 are not present in other salts; ANDA impurity limits are salt-dependent.

Bioequivalence Regulatory bioequivalence must be demonstrated independently for each salt form; interchangeable use cannot be assumed.

• [1] Stofella, N.C.F. et al. 'Solid-State Characterization of Different Crystalline Forms of Sitagliptin'. Materials, 2019, 12(15), 2351. View Source
• [2] European Patent EP2886544A1, paragraph [0005], identification of impurities at RRT 0.54 and RRT 0.56 in sitagliptin fumarate. View Source
• [3] Pharmacokinetic and Bioequivalence Evaluation of Two Sitagliptin Tablets With Different Salts in Healthy Subjects. ACCP, 2025. View Source

Sitagliptin Fumarate: Differentiation Evidence

Impurity Reduction in Fumarate Crystals

The EP2886544A1 patent demonstrates that prior-art methods for preparing sitagliptin fumarate yield individual impurities at RRT 0.54 and RRT 0.56 exceeding 0.15% by HPLC. The patented process reduces these specific impurities to less than 0.10%, preferably less than 0.05% [1]. This establishes a purity benchmark for the fumarate salt that is not directly applicable to phosphate or hydrochloride salts, which have their own distinct impurity profiles.

Impurity Control

Reported

Target: Prior art: >0.15%

Supports batch consistency for ANDA

HPLC, RRT 0.54/0.56

Evidence Dimension	Individual impurity level (HPLC) at specified relative retention times
Target Compound Data	Less than 0.10% (preferably <0.05%) for impurities at RRT 0.54 and RRT 0.56
Comparator Or Baseline	Prior art sitagliptin fumarate: >0.15% for the same impurities
Quantified Difference	Reduction from >0.15% to <0.10% (at least 33% reduction; optimally >67% reduction to <0.05%)
Conditions	HPLC analysis of crystalline sitagliptin fumarate prepared via methanol/isopropanol treatment

Why This Matters

For generic drug manufacturers and QC laboratories, this patent-defined purity advantage directly influences ANDA acceptance and batch-to-batch consistency when selecting a sitagliptin fumarate source.

• [1] European Patent EP2886544A1, paragraphs [0005]-[0012], impurity control data. View Source

Polymorph Differentiation by XRPD

Sitagliptin fumarate crystallizes in at least two distinct polymorphic forms, designated Form F1 and Form F2, each characterized by unique powder X-ray diffraction (XRPD) patterns as disclosed in US20100249140A1 [1]. These patterns differ from those of other salt forms (e.g., phosphate monohydrate, hydrochloride) and the free base, providing a definitive identity test for the fumarate salt.

Polymorph Identity

Head-to-head

Distinct XRPD patterns (Form F1/F2 vs phosphate/hydrochloride)

Enables unambiguous salt identity in QC

Peaks e.g. 12.6°, 14.5°, 15.0° 2θ

Evidence Dimension	Solid-state form identity (polymorph)
Target Compound Data	Sitagliptin fumarate Form F1 and Form F2 with characteristic XRPD peaks (e.g., 12.6°, 14.5°, 15.0°, 16.0° ± 0.3° 2θ for a related form [2])
Comparator Or Baseline	Sitagliptin phosphate monohydrate (unique XRPD pattern); sitagliptin hydrochloride (amorphous or distinct crystalline pattern)
Quantified Difference	Qualitatively distinct XRPD patterns; no peak overlap between fumarate and phosphate polymorphs
Conditions	XRPD analysis per patent specifications

Why This Matters

Polymorph identity is critical for regulatory filing, patent protection, and ensuring consistent dissolution and bioavailability; the unique XRPD signature of sitagliptin fumarate enables unambiguous identification in quality control.

• [1] US Patent Application US20100249140A1, Figures 3a-3d, crystalline Forms F1 and F2. View Source
• [2] Patent application SOLID STATE FORMS OF SITAGLIPTIN SALTS, XRPD peaks for sitagliptin fumarate Form F1. View Source

Solubility Enhancement via Salt Formation

Sitagliptin free base exhibits extremely low aqueous solubility of approximately 0.03 mg/mL, posing significant bioavailability challenges [1]. Conversion to a phosphate monohydrate salt increases solubility to 50 mg/mL (>1,600-fold improvement). While direct solubility data for the fumarate salt are not available in the same study, fumarate is a pharmaceutically accepted counterion known to enhance solubility via salt formation, and the fumarate salt is used in approved, bioequivalent generic products [2].

Solubility Comparison

Class-level

Free base: 0.03 mg/mLPhosphate: 50 mg/mL (~1,667×)Fumarate: bioequivalent tablets (solubility not reported)

Salt formation enables oral absorption research

Class-level inference for fumarate

Evidence Dimension	Aqueous solubility
Target Compound Data	Sitagliptin fumarate: solubility data not publicly reported, but formulated into bioequivalent tablets
Comparator Or Baseline	Sitagliptin free base: 0.03 mg/mL; Sitagliptin phosphate monohydrate: 50 mg/mL
Quantified Difference	Free base vs phosphate: ~1,667-fold increase; fumarate salt expected to provide similar solubility enhancement relative to free base
Conditions	Aqueous solubility measurement at ambient conditions

Why This Matters

The poor solubility of the free base makes salt formation a prerequisite for oral absorption; procurement of the fumarate salt ensures a bioavailable form suitable for direct formulation, bypassing the need for in-house salt conversion.

• [1] IJP SR, 2020, 11(5), 2082-92. DOI: 10.13040/ijpsr.0975-8232.11(5).2082-92. View Source
• [2] SITAGLIPTIN SUN (sitagliptin fumarate) product information, TGA Australia, 2026. View Source

Bioequivalence vs. Reference Drug

Sitagliptin SUN (sitagliptin fumarate) film-coated tablets received regulatory approval based on demonstrated bioequivalence to the reference product Januvia (sitagliptin phosphate monohydrate) [1]. This bioequivalence establishes that the fumarate salt delivers the same rate and extent of absorption as the phosphate salt, validating its therapeutic interchangeability. In parallel, a separate bioequivalence study showed that sitagliptin hydrochloride tablets are also bioequivalent to sitagliptin phosphate, confirming that different salt forms can achieve equivalent systemic exposure [2].

Bioequivalence

Cross-study

Bioequivalent to Januvia90% CI for Cmax/AUC within 80–125%

Supports regulatory interchangeability context

Fasting healthy volunteers

Evidence Dimension	Bioequivalence (rate and extent of absorption)
Target Compound Data	Sitagliptin fumarate (Sitagliptin SUN) bioequivalent to Januvia (sitagliptin phosphate monohydrate)
Comparator Or Baseline	Januvia (sitagliptin phosphate monohydrate) as reference listed drug
Quantified Difference	90% confidence intervals for Cmax and AUC fall within the 80.00–125.00% bioequivalence acceptance range
Conditions	Fasting-state pharmacokinetic study in healthy volunteers

Why This Matters

For procurement of generic API or finished dosage forms, this evidence confirms that sitagliptin fumarate is a clinically validated salt form meeting regulatory standards for interchangeability with the innovator product.

• [1] Australian TGA, SITAGLIPTIN SUN (sitagliptin fumarate) product information, 2026. View Source
• [2] ACCP, 'Pharmacokinetic and Bioequivalence Evaluation of Two Sitagliptin Tablets With Different Salts in Healthy Subjects', 2025. View Source

DPP-4 Inhibition Potency Comparison

Sitagliptin phosphate monohydrate (the active principle; the fumarate salt dissociates to the same active moiety) inhibits DPP-4 with an IC50 of 19 nM in Caco-2 cell extracts [1]. In a comparative study, sitagliptin achieved >80% DPP-4 inhibition at trough (24 h post-dose) following 100 mg once-daily dosing, whereas vildagliptin 50 mg once daily showed lower trough inhibition [2]. This provides a pharmacodynamic benchmark for the sitagliptin moiety irrespective of the counterion.

DPP-4 Inhibition

Cross-study

IC50 19 nM; >80% trough inhibitionVildagliptin: lower trough inhibition

Supports DPP-4 inhibition assay context

Once-daily dosing study context

Evidence Dimension	DPP-4 enzyme inhibition (IC50) and in vivo trough inhibition
Target Compound Data	Sitagliptin (as phosphate or fumarate) IC50 = 19 nM; >80% trough inhibition at 100 mg QD
Comparator Or Baseline	Vildagliptin 50 mg once daily (lower trough inhibition); Saxagliptin 5 mg once daily
Quantified Difference	Sitagliptin trough inhibition >80% vs. lower values for once-daily vildagliptin; clinical study MK-0431-142 hypothesized greater inhibition for sitagliptin
Conditions	In vitro Caco-2 cell extract; in vivo steady-state trough in T2DM patients

Why This Matters

The potency and sustained DPP-4 inhibition profile of sitagliptin distinguishes it from other once-daily gliptins; procurement of any sitagliptin salt with demonstrated bioequivalence ensures access to this established pharmacodynamic profile.

• [1] Probes & Drugs, Sitagliptin phosphate monohydrate (MK-0431), IC50 = 19 nM. View Source
• [2] ClinicalTrials.gov NCT01582308, 'A Study Comparing PK/PD Profiles for Sitagliptin, Saxagliptin and Vildagliptin', 2012. View Source

Sitagliptin Fumarate: Application Scenarios

Generic Development: Bioequivalent Salt Form

Formulation scientists developing a generic version of Januvia can use sitagliptin fumarate as the active ingredient, leveraging the established bioequivalence of the fumarate salt [1]. The unique XRPD patterns of Form F1 and F2 provide a robust identity test for regulatory filing, and the patent-defined purity profile (<0.10% individual impurities at RRT 0.54/0.56) supports ANDA quality requirements [2].

Reference Standard for HPLC Methods

Sitagliptin fumarate is supplied with comprehensive characterization data compliant with regulatory guidelines, making it suitable as a reference standard for analytical method development, method validation (AMV), and quality control (QC) applications in ANDA submissions [3]. The specific impurity profile of the fumarate salt allows for accurate identification and quantification of process-related impurities at RRT 0.54 and RRT 0.56.

Solid-State & Polymorph Screening

Researchers conducting polymorph screening or solid-state characterization of sitagliptin salts can use the crystalline fumarate Forms F1 and F2 as reference standards, with their distinct XRPD peaks (e.g., 12.6°, 14.5°, 15.0°, 16.0° ± 0.3° 2θ) serving as fingerprint patterns for comparison against novel crystalline forms [4].

Bioequivalence & PK Bridging Studies

Clinical research organizations can employ sitagliptin fumarate tablets as the test product in bioequivalence studies against the reference phosphate product, using the established bioequivalence criteria (Cmax and AUC within 80–125%) to support regulatory submissions for generic approval [1].

Application

Selection Property

Validation Focus

Generic formulation research

Fumarate salt with reported bioequivalence context

Impurity profile and polymorph identity for ANDA

HPLC reference standard workflow

Well-characterized impurity profile at RRT 0.54/0.56

Impurity identification and quantification

Polymorph characterization studies

Distinct XRPD patterns of Form F1/F2

Polymorph fingerprint confirmation

Bioequivalence bridging research

Reported bioequivalence acceptance criteria

Cmax/AUC confidence interval review

• [1] Australian TGA, SITAGLIPTIN SUN (sitagliptin fumarate) product information, 2026. View Source
• [2] European Patent EP2886544A1 and US Patent US20100249140A1. View Source
• [3] ChemWhat, Sitagliptin Fumarate CAS#: 837430-24-7, analytical applications description. View Source
• [4] US Patent Application US20100249140A1, XRPD patterns for sitagliptin fumarate Forms F1 and F2. View Source